Cas no 25058-19-9 (2-ethenyl-3-methylpyrazine)

2-ethenyl-3-methylpyrazine Properties

Names and Identifiers

• Pyrazine,2-ethenyl-3-methyl-
• 2-ethenyl-3-methylpyrazine
• 2-METHYL-3-VINYLPYRAZINE
• 2-Methyl-3-vinylpyrazin
• 2-methyl-3-vinyl-pyrazine
• Pyrazine,2-ethenyl-3-methyl
• DTXSID00363809
• 2-Ethenyl-3-methylpyrazine, 9CI
• 3-Methyl-2-vinylpyrazine
• EN300-1869069
• 2-ethenyl-3-methyl-pyrazine
• AKOS006295663
• 25058-19-9
• CHEBI:193694
• SCHEMBL8089195
• FT-0710092
• MFCD04038672
• Pyrazine, 2-ethenyl-3-methyl-
• +Expand

• MDL： MFCD04038672
• InChIKey： QNTVHLKUWSRHIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N2/c1-3-7-6(2)8-4-5-9-7/h3-5H,1H2,2H3
• SMILES： C(C1C(C)=NC=CN=1)=C

Computed Properties

• Exact Mass: 120.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 120.068748264g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• LogP: 1.42800
• PSA: 25.78000

2-ethenyl-3-methylpyrazine Security Information

2-ethenyl-3-methylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%